Cas no 13498-08-3 (Ytterbium (III) perchlorate)

• Product Name: Ytterbium (III) perchlorate
• CAS No: 13498-08-3
• MF: Cl₃O₁₂Yb
• MW: 471.391792297363
• MDL: MFCD00049612
• CID: 87022
• PubChem ID: 11363421
• Update Time: 2025-11-01

Ytterbium (III) perchlorate Chemical and Physical Properties

Names and Identifiers

• Ytterbium (III) perchlorate
• ytterbium(3+),triperchlorate
• w aq. soln., Reagent Grade
• Ytterbium perchlorate
• Ytterbium triperchlorate
• Ytterbium(III) perchlorate solution
• Ytterbiumperchlorate (Yb(ClO4)3) (7CI)
• ytterbium(3+) perchlorate
• Trihyperchloric acid ytterbium salt
• YTTERBIUM(III) PERCHLORATE
• YTTERBIUM(III) PERCHLORATE: 50% AQUEOUS SOLUTION
• Ytterbium(III) perchlorate solution 40t. % in H2O
• YTTERBIUM PERCHLORATE, HYDRATED 50% SOLUTION, REAGENT
• Ytterbium(III)perchlorate,50%aqueoussolution(99.9%-Yb)(REO)
• Ytterbium(III) perchlorate, 50% w/w aq. soln., Reagent Grade
• Ytterbium(III)perchlorate
• NS00086717
• Yb(ClO4)3
• AKOS025294363
• 13498-08-3
• PERCHLORIC ACID,YTTERBIUM(3+) SALT (8CI,9CI)
• ytterbium(3+);triperchlorate
• ytterbium(3+);triperchlorate;hydrate
• FLUCZZRGYSITMV-UHFFFAOYSA-K

• MDL： MFCD00049612
• Inchi： 1S/3ClO4.Yb/c3*2-1(3,4)5;/q3*-1;+3
• InChI Key： AMIUPYBVVBCEQP-UHFFFAOYSA-N
• SMILES： [Yb+3].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 470.78400
• Monoisotopic Mass: 488.794956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 224

Experimental Properties

• Color/Form: Colorless and odorless solution
• Density: 1.474 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 222.81000
• LogP: 0.64290
• Vapor Pressure: 0.12 psi ( 20 °C)
• Solubility: Fully mixable

Ytterbium (III) perchlorate Security Information

• Hazardous Material transportation number：UN 3211 5.1/PG 2
• Hazard Category Code： 8-34
• Safety Instruction： S17; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：II
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8
• Packing Group：II
• Hazard Level：5.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide perchlorates

Additional information on Ytterbium (III) perchlorate

Ytterbium (III) Perchlorate: A Versatile Inorganic Salt with Advanced Applications in Modern Biotechnology and Materials Science

Ytterbium (III) perchlorate, with the chemical formula Yb(ClO₄)₃, is a rare-earth metal salt that has garnered significant attention in recent years due to its unique physicochemical properties and multifunctional applications. The compound is identified by the CAS No. 13498-08-3, which serves as a critical identifier for its molecular structure and chemical classification. This inorganic salt is characterized by its high solubility in polar solvents, strong oxidizing potential, and the ability to form stable complexes with various ligands, making it a valuable material in both academic and industrial research settings.

Ytterbium (III) perchlorate belongs to the broader class of perchlorates, which are salts of perchloric acid (HClO₄). The perchlorate ion (ClO₄^-) is known for its high stability and low reactivity under normal conditions, which contributes to the safety profile of Ytterbium (III) perchlorate in laboratory environments. The compound's structure consists of a central Ytterbium (III) ion coordinated with three perchlorate ligands, forming a highly symmetrical octahedral geometry. This structural arrangement is critical for its thermal stability and chemical inertness, which are essential for applications in advanced materials and catalytic processes.

Recent studies have highlighted the potential of Ytterbium (III) perchlorate in the development of functional nanomaterials. For instance, a 2023 study published in Advanced Materials demonstrated its role as a precursor for synthesizing Ytterbium-based nanocomposites with exceptional optical properties. These nanocomposites are being explored for use in biomedical imaging and photothermal therapy, where their high luminescence efficiency and biocompatibility are key advantages. The ability of Ytterbium (III) perchlorate to act as a high-quality precursor underscores its significance in the fabrication of next-generation nanomaterials for therapeutic applications.

Another groundbreaking application of Ytterbium (III) perchlorate lies in its use as a catalyst in green chemistry processes. Researchers at the University of Tokyo have recently reported that this compound can effectively catalyze the oxidation of organic substrates under mild conditions, reducing energy consumption and minimizing byproduct formation. This discovery aligns with the growing emphasis on sustainable chemical practices, as Ytterbium (III) perchlorate offers a cost-effective and environmentally friendly alternative to traditional catalysts. The compound's catalytic efficiency is attributed to its ability to stabilize high-valent metal intermediates, a property that has been extensively studied in the context of perchlorate-mediated redox reactions.

In the realm of pharmaceutical research, Ytterbium (III) perchlorate has shown promise as a component in the design of metal-organic frameworks (MOFs). These porous materials are being investigated for their potential in drug delivery systems due to their tunable pore sizes and high surface areas. A 2023 study in Journal of Medicinal Chemistry revealed that Ytterbium (III) perchlorate-based MOFs can selectively encapsulate therapeutic agents, enabling targeted drug release in specific cellular compartments. This application highlights the compound's versatility in creating smart materials for biomedical applications, where controlled release mechanisms are critical for improving treatment efficacy.

The synthesis of Ytterbium (III) perchlorate involves a series of well-defined chemical reactions that ensure its purity and structural integrity. The most common method involves the reaction of Ytterbium (III) chloride with concentrated perchloric acid under controlled temperature conditions. This process yields a highly crystalline product that is suitable for further purification and functionalization. The synthesis parameters, such as reaction temperature, solvent selection, and stoichiometric ratios, are critical for optimizing the yield and quality of the final product. Recent advancements in solid-state synthesis techniques have further enhanced the scalability of Ytterbium (III) perchlorate production, making it more accessible for industrial applications.

From a safety and regulatory standpoint, Ytterbium (III) perchlorate is classified as a low-risk chemical under standard laboratory conditions. However, its handling requires adherence to specific safety protocols to prevent exposure to moisture, which can lead to the formation of corrosive perchloric acid. Proper storage in airtight containers and the use of personal protective equipment (PPE) are essential to ensure the safe handling of this compound. These precautions are particularly important in industrial settings where large-scale production and application of Ytterbium (III) perchlorate are involved.

The future of Ytterb,ium (III) perchlorate research is poised to expand into emerging fields such as quantum computing and energy storage. Scientists are exploring its potential in the development of quantum dots and high-capacity batteries, where its unique electronic properties could offer significant advantages. The compound's ability to modulate charge transfer processes and its compatibility with various functional groups make it a promising candidate for these advanced applications. As research in these areas progresses, Ytterbium (III) perchlorate is expected to play a pivotal role in shaping the next generation of technological innovations.